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Compound of Interest

2-[(Difluoromethyl)sulfanyl]-1,3-
Compound Name:
benzothiazole

cat. No.: B1332709

Technical Guide: 2-
[(Difluoromethyl)sulfanyl]-1,3-benzothiazole

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of 2-[(Difluoromethyl)sulfanyl]-1,3-
benzothiazole, a sulfur- and fluorine-containing heterocyclic compound. Benzothiazole
derivatives are a significant class of compounds in medicinal chemistry, known to exhibit a wide
range of biological activities, including antimicrobial, anticancer, and anti-inflammatory
properties.[1][2][3] The introduction of a difluoromethylsulfanyl group at the 2-position of the
benzothiazole core can significantly influence its physicochemical properties and biological
activity. This document details the chemical and physical properties, safety information,
synthesis, and potential biological relevance of this specific molecule.

Chemical and Physical Properties

The properties of 2-[(Difluoromethyl)sulfanyl]-1,3-benzothiazole (CAS No. 943-08-8) are
summarized in the table below.
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Property Value Source
CAS Number 943-08-8 [4]
Molecular Formula CsHsF2NS:2 [4]
Molecular Weight 217.26 g/mol [4]

2-
IUPAC Name [(Difluoromethyl)sulfanyl]-1,3- [4]

benzothiazole

1,3-benzothiazol-2-yl
difluoromethyl sulfide, 2-

Synonyms ) ] )
(Difluoromethylthio)benzothiaz
ole
Powder; Liquid or Solid or
Appearance o [4]
Semi-solid
Purity 95%
Room temperature; Sealed in
Storage Temperature [4]

dry, 2-8°C

Safety and Handling

2-[(Difluoromethyl)sulfanyl]-1,3-benzothiazole is classified as a hazardous substance. The
following table summarizes its GHS hazard information.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.americanelements.com/943-08-8-2-difluoromethyl-sulfanyl-1-3-benzothiazole
https://www.americanelements.com/943-08-8-2-difluoromethyl-sulfanyl-1-3-benzothiazole
https://www.americanelements.com/943-08-8-2-difluoromethyl-sulfanyl-1-3-benzothiazole
https://www.americanelements.com/943-08-8-2-difluoromethyl-sulfanyl-1-3-benzothiazole
https://www.americanelements.com/943-08-8-2-difluoromethyl-sulfanyl-1-3-benzothiazole
https://www.americanelements.com/943-08-8-2-difluoromethyl-sulfanyl-1-3-benzothiazole
https://www.benchchem.com/product/b1332709?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Hazard Class GHS Pictogram Signal Word Hazard Statements

H302: Harmful if
swallowed. H312:
Harmful in contact
with skin. H332:

Acute toxicity (Oral, ) Harmful if inhaled.
] GHSO07 (Exclamation _ _
Dermal, Inhalation), Mark) Warning H315: Causes skin
ar
Skin and eye irritation irritation. H319:

Causes serious eye
irritation. H335: May
cause respiratory
irritation.

Precautionary Statements: P261, P264, P270, P271, P280, P301+P312, P302+P352,
P304+P340, P312, P330, P363, P501.[4]

Standard laboratory safety protocols should be followed when handling this compound,
including the use of personal protective equipment (PPE) such as gloves, safety glasses, and a
lab coat. Work should be conducted in a well-ventilated area or a fume hood.

Synthesis and Reactivity

The synthesis of 2-[(Difluoromethyl)sulfanyl]-1,3-benzothiazole can be achieved through the
divergent S- and C-difluoromethylation of 2-substituted benzothiazoles.[5] A key reaction
involves the S-difluoromethylation and subsequent ring-opening of a 2-substituted
benzothiazole.

Experimental Protocol: Synthesis via S-
Difluoromethylation

A detailed experimental protocol for a similar class of reaction is described in the literature.[5]
The following is a representative procedure:

To a solution of a 2-substituted benzothiazole (1 equivalent) in a suitable solvent such as DMF,
is added a difluoromethylating agent (e.g., TMSCFzH, 3 equivalents) and a base (3
equivalents) at room temperature. The reaction mixture is stirred for a specified time (e.g., 3
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hours). The progress of the reaction can be monitored by *°F NMR spectroscopy. Upon
completion, the reaction is quenched and the product is isolated and purified using standard

techniques such as column chromatography.

Synthesis Workflow

Synthesis Workflow for 2-[(Difluoromethyl)sulfanyl]-1,3-benzothiazole

(Start with 2-substituted benzothiazole)

(Add difluoromethylating agent (e.g., TMSCFzH) and base in DMF)

(Stir at room temperature for 3 hours)

(Monitor reaction by °F NMFD

i

Guench reaction and perform aqueous workua

i

Gurify by column chromatographa
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Caption: A generalized workflow for the synthesis of 2-[(Difluoromethyl)sulfanyl]-1,3-
benzothiazole.

Biological Activity

While specific studies on the biological activity of 2-[(Difluoromethyl)sulfanyl]-1,3-
benzothiazole are not readily available in the public domain, the benzothiazole scaffold is a
well-established pharmacophore with a broad spectrum of biological activities.[1][2]

Derivatives of benzothiazole have been reported to possess:

Anticancer activity: Many benzothiazole derivatives have shown potent cytotoxic effects
against various cancer cell lines.[3]

o Antimicrobial activity: The benzothiazole nucleus is a key component in a number of
compounds with antibacterial and antifungal properties.[6]

o Anti-inflammatory activity: Certain benzothiazole derivatives have been investigated for their
potential to inhibit inflammatory pathways.[1]

o Antitubercular activity: The benzothiazole scaffold has been explored for the development of
new antitubercular agents.[1]

The presence of the difluoromethylsulfanyl group in 2-[(Difluoromethyl)sulfanyl]-1,3-
benzothiazole may modulate these activities and confer unique pharmacological properties.
Further research is required to elucidate the specific biological profile of this compound.

Potential Biological Activities of Benzothiazole
Derivatives
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Caption: Overview of the diverse biological activities associated with the benzothiazole
scaffold.

Conclusion

2-[(Difluoromethyl)sulfanyl]-1,3-benzothiazole is a fluorinated benzothiazole derivative with
potential for further investigation in drug discovery and materials science. This guide has
summarized its key chemical and physical properties, safety information, and a general
synthetic approach. While specific biological data for this compound is lacking, the known
pharmacological importance of the benzothiazole class of compounds suggests that it may be
a valuable subject for future research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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benzothiazole-cas-number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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